Cas no 6325-93-5 (4-Nitrobenzenesulfonamide)

4-Nitrobenzenesulfonamide structure
4-Nitrobenzenesulfonamide structure
4-Nitrobenzenesulfonamide
6325-93-5
C6H6N2O4S
202.1878
MFCD00007937
46646
22784

4-Nitrobenzenesulfonamide Properties

Names and Identifiers

    • 4-Nitrobenzenesulfonamide
    • 4-nitrobenzenesulphonamide
    • 4-Nitro-benzenesulfonamide
    • 4-Nitrobenzolesulfamide
    • 4-nitrophenylsulfonamide
    • Benzenesulfonamide,4-nitro
    • Benzenesulfonamide,p-nitro
    • EINECS 228-691-6
    • p-Nitrobenzene sulphonamide
    • p-Nitrobenzenesulfonamide
    • p-Nitrophenylsulfonamide
    • p-nosyl-NH2
    • Benzenesulfonamide,p-nitro- (6CI,7CI,8CI)
    • 4-Nitrobenzolsulfonamide
    • NSC 31148
    • Nosylamide
    • Benzenesulfonamide, 4-nitro-
    • Benzenesulfonamide, p-nitro-
    • TUF52O8Y8B
    • QWKKYJLAUWFPDB-UHFFFAOYSA-N
    • NsNH2
    • 4-nitrophenylsulfonamid
    • 3m8t
    • p-nitrophenyl sulfonamide
    • WLN: ZSWR DNW
    • p-nitrobenzene sulphonamid
    • Q27290397
    • 6325-93-5
    • OXAMICACIDPOTASSIUMSALT
    • SY012918
    • FT-0619206
    • W-104920
    • AE-641/00009013
    • EN300-15717
    • N11923
    • Z45415552
    • DTXSID2064236
    • N0697
    • AKOS000200852
    • CS-W015517
    • 4-NITROBENZENESULFONAMIDE [MI]
    • NSC-31148
    • NSC31148
    • AM20040915
    • CHEMBL282157
    • 4-nitro-benzenesulfonamid;4-nitrobenzenesulphonamide;4-Nitrobenzolsulfonamide
    • 4-11-00-00193 (Beilstein Handbook Reference)
    • SCHEMBL243443
    • NS00035402
    • BRN 2214218
    • 4-Nitrobenzenesulfonamide, 97%
    • PD182288
    • UNII-TUF52O8Y8B
    • AS-19999
    • 4-nitrobenzene-1-sulfonamide
    • Cambridge id 5182475
    • MFCD00007937
    • BDBM50025094
    • SB77424
    • A24474
    • 4NZ
    • STK079155
    • DTXCID9043801
    • +Expand
    • MFCD00007937
    • QWKKYJLAUWFPDB-UHFFFAOYSA-N
    • 1S/C6H6N2O4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
    • S(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(N([H])[H])(=O)=O
    • 2214218

Computed Properties

  • 202.00500
  • 1
  • 5
  • 1
  • 202.005
  • 13
  • 281
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.6
  • nothing
  • 0
  • 114

Experimental Properties

  • 2.54650
  • 114.36000
  • 1.6490 (estimate)
  • 417.8°C at 760 mmHg
  • 178-180 °C (lit.)
  • 206.5 °C
  • White crystalline powder
  • Not determined
  • 1.505 (estimate)

4-Nitrobenzenesulfonamide Security Information

  • GHS07 GHS07
  • DB2975000
  • 3
  • S22;S26;S36/37/39
  • S26-S37/39-S36/37/39-S22
  • R20/21/22; R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Store at room temperature
  • 36/37/38
  • Warning
  • Yes

4-Nitrobenzenesulfonamide Customs Data

  • 2935009090
  • China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Nitrobenzenesulfonamide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0036MM-1g
4-Nitrobenzenesulfonamide
6325-93-5 97%
1g
$8.00 2024-04-22
A2B Chem LLC
AB47758-1g
4-Nitrobenzenesulfonamide
6325-93-5 97%
1g
$7.00 2024-04-19
abcr
AB118184-5 g
4-Nitrobenzenesulfonamide, 97%; .
6325-93-5 97%
5 g
€75.90 2023-07-20
Alichem
A019087111-100g
4-Nitrobenzenesulfonamide
6325-93-5 97%
100g
$156.00 2023-09-01
Ambeed
A140319-1g
4-Nitrobenzenesulfonamide
6325-93-5 97%
1g
$9.0 2024-07-18
Chemenu
CM254220-1000g
4-Nitrobenzenesulfonamide
6325-93-5 95+%
1000g
$640
Crysdot LLC
CD12049943-500g
4-Nitrobenzenesulfonamide
6325-93-5 97%
500g
$446 2024-07-18
Enamine
EN300-15717-0.05g
4-nitrobenzene-1-sulfonamide
6325-93-5 95%
0.05g
$19.0 2023-04-20
eNovation Chemicals LLC
D409058-5g
4-Nitrobenzenesulfonamide
6325-93-5 97%
5g
$200 2022-09-09
Fluorochem
210490-5g
4-Nitrobenzenesulfonamide
6325-93-5 95%
5g
£15.00 2022-03-01

4-Nitrobenzenesulfonamide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:6325-93-5)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:6325-93-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6325-93-5)
TANG SI LEI
15026964105
2881489226@qq.com

4-Nitrobenzenesulfonamide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6325-93-5)4-Nitrobenzenesulfonamide
A24474
99%
500g
193.0